Cas no 860255-42-1 (3,5-dimethylhexan-1-amine)

3,5-dimethylhexan-1-amine structure

Product Name:3,5-dimethylhexan-1-amine

CAS No:860255-42-1

Molecular Formula:C₈H₁₉N

Molecular Weight:129.24316239357

CID:6603038

PubChem ID:18685402

3,5-dimethylhexan-1-amine Properties

Names and Identifiers

- 3,5-dimethylhexan-1-amine
- 860255-42-1
- SCHEMBL3362217
- EN300-1849092
- AKOS010968470
- InChIKey： WHINFQWHZSHCTQ-UHFFFAOYSA-N
- Inchi： 1S/C8H19N/c1-7(2)6-8(3)4-5-9/h7-8H,4-6,9H2,1-3H3
- SMILES： NCCC(C)CC(C)C

Computed Properties

Exact Mass: 129.151749610g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 129.151749610g/mol
Heavy Atom Count: 9
Complexity: 59.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

3,5-dimethylhexan-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1849092-0.05g	3,5-dimethylhexan-1-amine	860255-42-1		0.05g	$959.0

3,5-dimethylhexan-1-amine Related Literature

1. Instructions to abstractors, giving the nomenclature and system of notation, adopted in the abstracts

J. Chem. Soc., Abstr., 1909,96, A001-A005
2. The naturally occurring flavours of foodstuffs

Analyst, 1943,68, 33b-34
3. Detecting and identifying reversible changes in perovskite solar cells by electrochemical impedance spectroscopy†

Dino Klotz RSC Adv., 2019,9, 33436-33445
4. Implementation of charged microdroplet-based derivatization of bile acids on a cyclic ion mobility spectrometry-mass spectrometry platform†

Olavs Rāciņš,Gabe Nagy Anal. Methods, 2023,15, 5577-5581
5. Effect of the heat-induced whey proteins/κ-casein complex on the acid gelation of yak milk

Weiyi Xu,Shenghua He,Ying Ma,Yixin Zhang,Rongchun Wang RSC Adv., 2015,5, 8952-8956
6. Synthesis and application of poly-SNS-anchored carboxylic acid: a novel functional matrix for biomolecule conjugation†

Fulya Ekiz,Mehriban Akin,Suna Timur J. Mater. Chem., 2011,21, 12337-12343
7. Front cover

Anal. Methods, 2022,14, 5021-5022
8. Light-powered and transient peptide two-dimensional assembly driven by trans-to-cis isomerization of azobenzene side chains†

Xiaoming Xie,Liang Wang,Xiaohuan Liu,Zhanglei Du,Yiwen Li,Bao Li,Lixin Wu,Wen Li Chem. Commun., 2020,56, 1867-1870
9. Effects of Rhizoma Parisdis total saponins and its main compounds on gastric emptying via regulating muscarinic receptors in vitro and in vivo

Yuanxue Liu,Liying Han,Ting Xia,Zhen Liu,Shuli Man,Wenyuan Gao,Changxiao Liu RSC Adv., 2017,7, 41163-41175
10. Zn2SbN3: growth and characterization of a metastable photoactive semiconductor†

Elisabetta Arca,John D. Perkins,Stephan Lany,Bor-Rong Chen,Patricia Dippo,Wenhao Sun,Adele C. Tamboli,Laura T. Schelhas,William Tumas,Glenn Teeter,Andriy Zakutayev Mater. Horiz., 2019,6, 1669-1674

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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